Cas no 2640880-74-4 (5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile)

• Product Name: 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile
• CAS No: 2640880-74-4
• MF: C₁₉H₂₂ClN₇O
• MW: 399.877281665802
• CID: 5316552
• PubChem ID: 155800327
• Update Time: 2025-05-22

5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-[4-[4-methyl-6-(4-morpholinyl)-2-pyrimidinyl]-1-piperazinyl]-3-pyridinecarbonitrile
• AKOS040708918
• F6619-4262
• 5-chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile
• 2640880-74-4
• 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile

• Inchi： 1S/C19H22ClN7O/c1-14-10-17(25-6-8-28-9-7-25)24-19(23-14)27-4-2-26(3-5-27)18-16(20)11-15(12-21)13-22-18/h10-11,13H,2-9H2,1H3
• InChI Key： OYQFVVPGQJAVCS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN=C1N1CCN(C2N=C(C)C=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 399.1574360g/mol
• Monoisotopic Mass: 399.1574360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 654.9±65.0 °C(Predicted)
• pka: 11.35±0.50(Predicted)

Additional information on 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile

5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2640880-74-4): A Comprehensive Overview

5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2640880-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, featuring a unique combination of pyridine, pyrimidine, and morpholine moieties. Its complex structure makes it a valuable intermediate in the synthesis of biologically active molecules.

The molecular formula of this compound is C₁₉H₂₀ClN₇O, with a molecular weight of 397.86 g/mol. The presence of the chloro and carbonitrile functional groups enhances its reactivity, making it suitable for various coupling reactions in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapy and autoimmune disease treatment.

Recent studies have explored the structure-activity relationship (SAR) of derivatives based on 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile. The morpholine ring system, a common pharmacophore in FDA-approved drugs, contributes to improved solubility and bioavailability. This characteristic addresses one of the most searched questions in drug discovery: "How to improve water solubility of lead compounds?"

In the context of drug discovery, this compound's piperazine linker provides structural flexibility, allowing for optimal binding to various biological targets. Pharmaceutical companies are actively investigating its derivatives as potential JAK inhibitors and BTK inhibitors, which are hot topics in the treatment of inflammatory diseases and hematological malignancies.

The synthetic route to 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile typically involves multi-step organic transformations, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods align with the growing demand for green chemistry approaches in pharmaceutical manufacturing, another trending topic in chemical research.

From a commercial perspective, the global market for pharmaceutical intermediates like this compound is expanding rapidly, driven by the increasing demand for novel therapeutic agents. The compound's CAS number (2640880-74-4) serves as a unique identifier in chemical databases and patent literature, facilitating intellectual property protection and regulatory compliance.

Quality control of 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile typically involves advanced analytical techniques such as HPLC, LC-MS, and ¹H/¹³C NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, addressing another frequently searched topic: "How to analyze complex heterocyclic compounds?"

The stability profile of this compound under various storage conditions is another area of research interest. Proper handling typically requires protection from moisture and light, with recommended storage at 2-8°C in sealed containers. These storage conditions are crucial for maintaining the compound's integrity during transportation and long-term storage.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile derivatives. This reflects the compound's potential in developing new therapeutic agents, particularly in areas of unmet medical need.

Future research directions for this compound may include exploring its potential in PROTAC technology (Proteolysis Targeting Chimeras), a cutting-edge approach in drug discovery that has gained significant attention in recent years. The compound's structural features make it a promising candidate for developing targeted protein degraders.

From a regulatory standpoint, while 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile itself is not classified as hazardous, proper laboratory safety protocols should always be followed when handling any chemical substance. This includes the use of appropriate personal protective equipment and adherence to good laboratory practices.

The compound's unique structure and potential applications make it a subject of ongoing research in academic and industrial settings. Its development reflects broader trends in medicinal chemistry, including the design of selective kinase inhibitors and the exploration of privileged structures in drug discovery.

As the pharmaceutical industry continues to seek novel chemical entities for therapeutic development, compounds like 5-Chloro-6-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2640880-74-4) will likely remain important tools in the drug discovery process, contributing to the development of new treatments for various diseases.